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Abstract
This technical guide provides a comprehensive overview of the solubility of NOR-4 (CAS

163180-50-5; also known as FR 144420), a nitric oxide (NO) donor, in common research

solvents. Due to the limited availability of quantitative solubility data in public literature and

supplier documentation, this guide summarizes the available qualitative information and

presents a general experimental protocol for researchers to determine the precise solubility of

NOR-4 in their solvents of choice. This document is intended for researchers, scientists, and

drug development professionals working with this compound.

Introduction
NOR-4 is a small molecule compound identified as a nitric oxide (NO) donor, a class of

compounds crucial for research in various physiological and pathological processes. The

efficacy of NOR-4 in experimental settings is fundamentally dependent on its successful

dissolution in an appropriate solvent to achieve the desired concentration for in vitro and in vivo

studies. Understanding the solubility of NOR-4 is therefore a critical first step in experimental

design. This guide aims to collate the known solubility information for NOR-4 and provide a

practical framework for its empirical determination.

Physicochemical Properties of NOR-4
A summary of the key physicochemical properties of NOR-4 is presented in Table 1.
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Property Value Source

CAS Number 163180-50-5 Santa Cruz Biotechnology

Alternate Names FR 144420 Santa Cruz Biotechnology

Molecular Formula C₁₄H₁₈N₄O₄ Santa Cruz Biotechnology

Molecular Weight 306.32 g/mol Santa Cruz Biotechnology

Purity ≥97% Santa Cruz Biotechnology

Application Nitric oxide (NO) donor Santa Cruz Biotechnology

Solubility of NOR-4
As of the date of this guide, specific quantitative solubility data for NOR-4 in common research

solvents is not readily available in published literature or from major chemical suppliers.

However, based on the general properties of similar small organic molecules, a qualitative

assessment of its likely solubility is provided in Table 2. It is imperative for researchers to

experimentally verify these qualitative predictions.

Table 2: Qualitative Solubility Profile of NOR-4
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Solvent Expected Solubility Rationale

Dimethyl Sulfoxide (DMSO) Likely Soluble

A powerful polar aprotic

solvent capable of dissolving a

wide range of organic

compounds.

Dimethylformamide (DMF) Likely Soluble

Another polar aprotic solvent

with strong solvating properties

for organic molecules.

Ethanol
Likely Soluble to Sparingly

Soluble

A polar protic solvent; solubility

will depend on the specific

functional groups of NOR-4.

Methanol
Likely Soluble to Sparingly

Soluble

Similar to ethanol, its

effectiveness will be influenced

by the compound's structure.

Aqueous Buffers (e.g., PBS)
Likely Sparingly Soluble to

Insoluble

Organic molecules of this

nature often have limited

solubility in aqueous media.

Solubility may be pH-

dependent.

Experimental Protocol for Solubility Determination
To obtain quantitative solubility data, a systematic experimental approach is required. The

following protocol outlines a general method for determining the solubility of NOR-4 in a solvent

of interest.

Materials
NOR-4 (solid form)

Solvent of interest (e.g., DMSO, Ethanol, PBS pH 7.4)

Analytical balance
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Vortex mixer

Thermostatic shaker/incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm)

Procedure
Preparation of a Saturated Solution:

Add an excess amount of NOR-4 to a known volume of the solvent in a sealed vial. The

excess solid should be clearly visible.

Incubate the vial at a controlled temperature (e.g., 25 °C or 37 °C) in a shaker for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. Continuous agitation

is crucial.

Separation of Undissolved Solute:

Centrifuge the saturated solution at a high speed to pellet the excess solid.

Carefully collect the supernatant, ensuring no solid particles are disturbed.

For further clarification, filter the supernatant through a syringe filter compatible with the

solvent.

Quantification of Dissolved NOR-4:

Prepare a series of standard solutions of NOR-4 of known concentrations in the same

solvent.

Develop a quantitative analytical method, such as HPLC or UV-Vis spectrophotometry.
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For HPLC: Inject the standard solutions to generate a calibration curve. Then, inject the

filtered supernatant (appropriately diluted if necessary) to determine the concentration

of NOR-4.

For UV-Vis: Measure the absorbance of the standard solutions at the wavelength of

maximum absorbance (λmax) to create a calibration curve. Measure the absorbance of

the diluted supernatant and calculate the concentration.

Calculation of Solubility:

The concentration determined in the previous step represents the solubility of NOR-4 in

that solvent at the specified temperature. The solubility is typically expressed in mg/mL or

Molarity (mol/L).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

NOR-4 solubility.

Preparation
Separation

Quantification
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(e.g., 24-48h with shaking)
Centrifuge Filter supernatant

Analyze standards and
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from calibration curve Solubility Determined

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination of NOR-4.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3244693?utm_src=pdf-body
https://www.benchchem.com/product/b3244693?utm_src=pdf-body
https://www.benchchem.com/product/b3244693?utm_src=pdf-body
https://www.benchchem.com/product/b3244693?utm_src=pdf-body-img
https://www.benchchem.com/product/b3244693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3244693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While quantitative solubility data for NOR-4 is not readily available, this guide provides a

framework for researchers to approach its use in experimental settings. The qualitative

predictions suggest that NOR-4 is likely soluble in polar aprotic solvents like DMSO and DMF,

with potentially lower solubility in alcohols and aqueous solutions. It is strongly recommended

that researchers perform the experimental protocol outlined in this document to determine the

precise solubility in their specific solvents and experimental conditions. This will ensure

accurate and reproducible results in studies utilizing this important nitric oxide donor.

To cite this document: BenchChem. [The Solubility Profile of NOR-4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3244693#solubility-of-nor-4-in-different-research-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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